(R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one

• IUPAC Name: (4R)-4-(3,4-dichlorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9Cl2NO/c11-8-2-1-6(3-9(8)12)7-4-10(14)13-5-7/h1-3,7H,4-5H2,(H,13,14)/t7-/m0/s1
• InChI Key: QZRJFUBGLZHBHU-ZETCQYMHSA-N
• Canonical SMILES: C1C(CNC1=O)C2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: C1[C@@H](CNC1=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C10H9Cl2NO
• Molecular Weight: 230.09 g/mol

Description

(R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one, commonly known as R-(-)-CPP, is a chemical compound that belongs to the class of pyrrolidinones. It is a chiral molecule that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Pyrrolidine in Drug Discovery

Pyrrolidine rings, including structures akin to (R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one, are extensively utilized in medicinal chemistry due to their versatility in drug design and synthesis. The saturated scaffold of pyrrolidine facilitates efficient exploration of pharmacophore space, contributes to molecular stereochemistry, and enhances three-dimensional coverage of molecules. This has led to the development of bioactive molecules with target selectivity, underscored by studies on structure-activity relationships (SAR) and the influence of steric factors on biological activity (Li Petri et al., 2021).

Environmental Impact of Chlorophenols

Research has also focused on the environmental consequences of chlorophenols, which are structurally related to (R)-4-(3,4-Dichlorophenyl)pyrrolidin-2-one. Studies evaluating the toxicity and persistence of chlorophenols, such as 2,4-dichlorophenol, in aquatic environments highlight moderate toxic effects to both mammalian and aquatic life. The findings suggest that while bioaccumulation is generally low, the persistence and toxic effects of these compounds can be significant, depending on environmental conditions (Krijgsheld & Gen, 1986).

Synthesis and Biological Activity of Pyrrolidin-2-one Derivatives

The synthesis and exploration of biological activities of pyrrolidin-2-one derivatives, including phenylpiracetam and its analogs, demonstrate the significant role of stereochemistry in determining pharmacological profiles. These studies provide insights into the preparation of enantiomerically pure compounds and their comparative pharmacological testing, highlighting the advantages of specific stereoisomers in drug development processes (Veinberg et al., 2015).

Advances in Heterocyclic Chemistry

The compound's relevance extends to the field of heterocyclic chemistry, where its structural framework inspires the synthesis of novel compounds with potential pharmaceutical applications. Research in this area delves into the properties and reactivity of various pyrrolidine derivatives, illuminating pathways for the development of new therapeutic agents and contributing to the broader understanding of heterocyclic compounds' chemical behavior (Grzybowski & Gryko, 2015).